Cas no 1920201-03-1 (2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid)

2-2-(3-Bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid is a brominated heterocyclic compound featuring a pyridine-thiazole core with a carboxylic acid functional group. Its structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the 3-bromopyridinyl moiety enhances reactivity for cross-coupling reactions, while the thiazole ring contributes to potential biological activity. The carboxylic acid group allows for further derivatization, making it valuable for medicinal chemistry applications. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its well-defined structure supports precise modifications for targeted research or industrial applications.
2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid structure
1920201-03-1 structure
Product name:2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid
CAS No:1920201-03-1
MF:C12H11BrN2O2S
MW:327.196940660477
CID:5766139
PubChem ID:104311242

2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
    • 1920201-03-1
    • EN300-1588468
    • 2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid
    • Inchi: 1S/C12H11BrN2O2S/c1-12(2,11(16)17)8-6-18-10(15-8)9-7(13)4-3-5-14-9/h3-6H,1-2H3,(H,16,17)
    • InChI Key: ZMYUVMLXWNAFLG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN=C1C1=NC(=CS1)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 325.97246g/mol
  • Monoisotopic Mass: 325.97246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.3Ų
  • XLogP3: 2.7

2-2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl-2-methylpropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1588468-0.5g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
0.5g
$1302.0 2023-06-04
Enamine
EN300-1588468-500mg
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
500mg
$1302.0 2023-09-23
Enamine
EN300-1588468-2500mg
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
2500mg
$2660.0 2023-09-23
Enamine
EN300-1588468-5000mg
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
5000mg
$3935.0 2023-09-23
Enamine
EN300-1588468-10000mg
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
10000mg
$5837.0 2023-09-23
Enamine
EN300-1588468-5.0g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
5g
$3935.0 2023-06-04
Enamine
EN300-1588468-0.1g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
0.1g
$1195.0 2023-06-04
Enamine
EN300-1588468-0.05g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
0.05g
$1140.0 2023-06-04
Enamine
EN300-1588468-0.25g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
0.25g
$1249.0 2023-06-04
Enamine
EN300-1588468-2.5g
2-[2-(3-bromopyridin-2-yl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
1920201-03-1
2.5g
$2660.0 2023-06-04

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